Cas no 2171622-15-2 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}morpholine-3-carboxylic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}morpholine-3-carboxylic acid
• CAS No: 2171622-15-2
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5791105
• PubChem ID: 165529084
• Update Time: 2025-11-06

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}morpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171622-15-2
• EN300-1493672
• 4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanoyl}morpholine-3-carboxylic acid
• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}morpholine-3-carboxylic acid

• Inchi： 1S/C26H30N2O6/c1-16(2)21(24(29)28-11-12-33-15-23(28)25(30)31)13-27-26(32)34-14-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-10,16,21-23H,11-15H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： OHKOZPSICJYFEX-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(=O)O)C1)C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(C)C)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}morpholine-3-carboxylic acid

Research Brief on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}morpholine-3-carboxylic acid (CAS: 2171622-15-2)

The compound 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}morpholine-3-carboxylic acid (CAS: 2171622-15-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the morpholine-3-carboxylic acid moiety makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and the design of novel bioactive compounds.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of peptide-based therapeutics, particularly in enhancing the stability and bioavailability of peptide drugs. The study demonstrated that the incorporation of this compound into peptide sequences significantly improved resistance to enzymatic degradation, a common challenge in peptide drug development. Furthermore, its compatibility with automated SPPS platforms has been validated, making it a versatile tool for high-throughput peptide production.

In addition to its utility in peptide synthesis, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}morpholine-3-carboxylic acid has shown promise in the design of prodrugs. A 2024 study published in Bioorganic & Medicinal Chemistry Letters explored its use as a linker in prodrug systems, where it facilitated controlled release of active pharmaceutical ingredients (APIs) in response to specific physiological conditions. This application is particularly relevant for targeted drug delivery systems, where precise control over drug release kinetics is essential.

The compound's mechanism of action and pharmacokinetic properties have also been investigated. Preliminary in vitro and in vivo studies suggest that it exhibits favorable metabolic stability and low toxicity, making it a suitable candidate for further preclinical development. Researchers have also noted its potential as a scaffold for the development of small-molecule inhibitors targeting specific enzymes involved in disease pathways, such as proteases and kinases.

Despite these advancements, challenges remain in the large-scale production and purification of this compound. Recent efforts have focused on developing more efficient synthetic routes and purification techniques to address these issues. For instance, a 2023 patent application disclosed a novel chromatographic method for isolating high-purity 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}morpholine-3-carboxylic acid, which could streamline its industrial-scale production.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}morpholine-3-carboxylic acid (CAS: 2171622-15-2) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, prodrug design, and enzyme inhibition highlight its potential to contribute to the development of next-generation therapeutics. Ongoing research aims to further elucidate its properties and expand its utility in drug discovery and development.